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Compound of Interest

Compound Name: Gadolinium oxalate

Cat. No.: B1222893

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of Gadolinium Oxalate is paramount. This document provides immediate, procedural
guidance for the use of this compound in a laboratory setting.

Hazard Summary

Gadolinium oxalate is a chemical that poses several health risks. It is known to cause skin
and serious eye irritation, and may also lead to respiratory irritation.[1] Some safety data
sheets also classify it as harmful if swallowed or in contact with skin.[2][3] Therefore, strict
adherence to safety protocols is essential to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Gadolinium Oxalate
to prevent direct contact and inhalation.
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PPE Category Item Specification

Impermeable gloves should be
worn. Always inspect gloves

Hand Protection Chemical-resistant gloves before use and use proper
removal techniques to avoid
skin contact.[4][5]

Use equipment for eye
protection tested and approved
under appropriate government
Eye & Face Protection Safety glasses or goggles standards such as NIOSH
(US) or EN 166 (EU).[5][6]
Face protection may also be

required.[1]

Wear appropriate protective

clothing to prevent skin

Skin & Body Protection Protective clothing ]
exposure.[4][6] For fires, full
protective gear is necessary.[2]
To be used if exposure limits
are exceeded or if irritation is

Respiratory Protection NIOSH-approved respirator experienced.[4][6] Use in a

well-ventilated area is required.

[1]

Operational Plan: Handling and Storage

Handling:

Work in a well-ventilated area to keep airborne concentrations low.[1]

Avoid the formation of dust.[4][7]

Do not get the substance in your eyes, on your skin, or on your clothing.[2][6]

Wash your hands thoroughly after handling the material.[1]
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e Do not eat, drink, or smoke in the work area.[2][4]

Storage:

o Keep the container tightly closed.[1][2]

» Store in a cool, dry, and well-ventilated place.[1][4]

» Keep the product away from food, drink, and animal feeding stuffs.[2]

Disposal Plan

All waste materials containing Gadolinium Oxalate must be treated as hazardous waste.
» Dispose of the contents and container to an approved waste disposal plant.[1]

e Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[6]

» Do not allow the product to enter drains, other waterways, or the soil.[1][4]

Emergency Procedures: Spill and First Aid

A clear and efficient response to spills and accidental exposure is critical.

Spill Response Workflow:

Click to download full resolution via product page

Gadolinium Oxalate Spill Response Workflow

First Aid Measures:

» Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1]
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o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[1] Seek medical attention if irritation persists.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[1][7] Seek immediate medical attention.[1]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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